3-(2-Chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydron;chloride
3-(2-Chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydron;chloride
Clomipramine Hydrochloride is the hydrochloride salt form of clomipramine, a tertiary amine salt derivative of dibenzazepine. Clomipramine hydrochloride is a tricyclic antidepressant that acts by reducing the re-uptake of norepinephrine and serotonin in the central nervous system, thereby enhancing the effects of these neurotransmitters. This drug also binds to alpha-adrenergic, histaminergic, and cholinergic receptors which are responsible for the many side effects seen with this agent.
Clomipramine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of clomipramine and hydrogen chloride. One of the more sedating tricyclic antidepressants, it is used for the treatment of depression as well as obsessive-compulsive disorder and phobias. It has a role as an antidepressant, a serotonergic antagonist, a serotonergic drug and an anticoronaviral agent. It contains a clomipramine(1+).
A tricyclic antidepressant similar to IMIPRAMINE that selectively inhibits the uptake of serotonin in the brain. It is readily absorbed from the gastrointestinal tract and demethylated in the liver to form its primary active metabolite, desmethylclomipramine.
Clomipramine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of clomipramine and hydrogen chloride. One of the more sedating tricyclic antidepressants, it is used for the treatment of depression as well as obsessive-compulsive disorder and phobias. It has a role as an antidepressant, a serotonergic antagonist, a serotonergic drug and an anticoronaviral agent. It contains a clomipramine(1+).
A tricyclic antidepressant similar to IMIPRAMINE that selectively inhibits the uptake of serotonin in the brain. It is readily absorbed from the gastrointestinal tract and demethylated in the liver to form its primary active metabolite, desmethylclomipramine.
Brand Name:
Vulcanchem
CAS No.:
17321-77-6
VCID:
VC0000971
InChI:
InChI=1S/C19H23ClN2.ClH/c1-21(2)12-5-13-22-18-7-4-3-6-15(18)8-9-16-10-11-17(20)14-19(16)22;/h3-4,6-7,10-11,14H,5,8-9,12-13H2,1-2H3;1H
SMILES:
C[NH+](C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl.[Cl-]
Molecular Formula:
C19H23ClN2 • HCl
Molecular Weight:
351.3 g/mol
3-(2-Chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydron;chloride
CAS No.: 17321-77-6
APIs
VCID: VC0000971
Molecular Formula: C19H23ClN2 • HCl
Molecular Weight: 351.3 g/mol
![3-(2-Chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydron;chloride - 17321-77-6](/images/no_structure.jpg)
| CAS No. | 17321-77-6 |
|---|---|
| Product Name | 3-(2-Chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydron;chloride |
| Molecular Formula | C19H23ClN2 • HCl |
| Molecular Weight | 351.3 g/mol |
| IUPAC Name | 3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)propyl-dimethylazanium;chloride |
| Standard InChI | InChI=1S/C19H23ClN2.ClH/c1-21(2)12-5-13-22-18-7-4-3-6-15(18)8-9-16-10-11-17(20)14-19(16)22;/h3-4,6-7,10-11,14H,5,8-9,12-13H2,1-2H3;1H |
| Standard InChIKey | WIMWMKZEIBHDTH-UHFFFAOYSA-N |
| SMILES | C[NH+](C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl.[Cl-] |
| Canonical SMILES | [H+].CN(C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl.[Cl-] |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Clomipramine Hydrochloride is the hydrochloride salt form of clomipramine, a tertiary amine salt derivative of dibenzazepine. Clomipramine hydrochloride is a tricyclic antidepressant that acts by reducing the re-uptake of norepinephrine and serotonin in the central nervous system, thereby enhancing the effects of these neurotransmitters. This drug also binds to alpha-adrenergic, histaminergic, and cholinergic receptors which are responsible for the many side effects seen with this agent. Clomipramine hydrochloride is a hydrochloride resulting from the reaction of equimolar amounts of clomipramine and hydrogen chloride. One of the more sedating tricyclic antidepressants, it is used for the treatment of depression as well as obsessive-compulsive disorder and phobias. It has a role as an antidepressant, a serotonergic antagonist, a serotonergic drug and an anticoronaviral agent. It contains a clomipramine(1+). A tricyclic antidepressant similar to IMIPRAMINE that selectively inhibits the uptake of serotonin in the brain. It is readily absorbed from the gastrointestinal tract and demethylated in the liver to form its primary active metabolite, desmethylclomipramine. |
| Related CAS | 303-49-1 (Parent) |
| Synonyms | Anafranil Chlomipramine Chlorimipramine Clomipramine Clomipramine Hydrochloride Clomipramine Maleate (1:1) Clomipramine Monohydrochloride Hydiphen Hydrochloride, Clomipramine Monohydrochloride, Clomipramine |
| PubChem Compound | 25210450 |
| Last Modified | Nov 11 2021 |
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